2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate

• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-[2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethoxy]ethyl pyridine-4-carboxylate
• InChI: InChI=1S/C17H17N3O5S/c21-17(13-5-7-18-8-6-13)25-12-11-24-10-9-19-16-14-3-1-2-4-15(14)26(22,23)20-16/h1-8H,9-12H2,(H,19,20)
• InChI Key: BTZSASONLOUMTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCOCCOC(=O)C3=CC=NC=C3)NS2(=O)=O

Description

2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate is a complex organic compound that features a benzothiazole moiety linked to a pyridine carboxylate group through an ethoxy bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate typically involves the following steps:

Formation of the Benzothiazole Moiety: This can be achieved by treating 2-mercaptoaniline with acid chlorides, resulting in the formation of the benzothiazole ring.

Linking the Benzothiazole to the Ethoxy Bridge: The benzothiazole derivative is then reacted with an appropriate ethoxy compound under controlled conditions to form the ethoxy linkage.

Attachment of the Pyridine Carboxylate Group: Finally, the ethoxy-linked benzothiazole is reacted with pyridine-4-carboxylic acid or its derivatives to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The benzothiazole moiety can be further oxidized under specific conditions.

Reduction: Reduction reactions can be performed on the pyridine carboxylate group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxy linkage.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of alcohols or amines .

Scientific Research Applications

2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It is being investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes or receptors involved in various biological pathways.

Pathways Involved: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl 2-bromobenzoate
• 2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethanol
• 4-[(1,1-Dioxido-1,2-benzothiazol-3-yl)(methyl)amino]phenyl 2-methoxybenzoate

Uniqueness

2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethyl pyridine-4-carboxylate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ethoxy linkage and pyridine carboxylate group differentiate it from other benzothiazole derivatives .